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Compound of Interest

Compound Name:
2-(Aminooxy)ethanamine

dihydrochloride

Cat. No.: B125414 Get Quote

Essential Safety and Handling Guide for 2-
(Aminooxy)ethanamine dihydrochloride
This guide provides critical safety and logistical information for the handling and disposal of 2-
(Aminooxy)ethanamine dihydrochloride, tailored for researchers, scientists, and

professionals in drug development. Adherence to these protocols is essential for ensuring

personal safety and regulatory compliance.

Hazard Identification and Engineering Controls
2-(Aminooxy)ethanamine dihydrochloride is classified as a skin sensitizer and is harmful to

aquatic life with long-lasting effects.[1] It may cause an allergic skin reaction upon contact.[1]

Due to its potential as a sensitizer and the risk of inhaling fine dust particles, all handling

procedures should be designed to minimize exposure.

Engineering Controls:

Fume Hood: When handling the solid compound or preparing solutions, always work in a

properly functioning chemical fume hood to minimize inhalation of dust or vapors.[2][3][4][5]

Ventilation: Ensure adequate ventilation in storage areas and laboratories where the

chemical is used.[1][6]
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Designated Area: For procedures involving this substance, it is advisable to establish a

designated area to contain potential contamination.[2][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin contact, eye exposure, and

inhalation. The following table summarizes the required PPE for handling 2-
(Aminooxy)ethanamine dihydrochloride.
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Protection Type Specific Recommendations
Standards and Best

Practices

Eye and Face Protection

Wear tightly fitting safety

goggles with side shields. A

face shield may be required for

splash-prone procedures.[1][2]

[6]

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][6]

Skin Protection

Gloves: Chemical-resistant

gloves are required. Nitrile,

Neoprene, or PVC gloves are

generally suitable for handling

amines.[1][6][7] Always inspect

gloves for punctures or tears

before use.[1][6] For incidental

contact, disposable nitrile

gloves are preferred; they

should be removed and

replaced immediately after a

splash.[1] Lab Coat/Clothing:

Wear a lab coat, long pants,

and closed-toe shoes. For

larger quantities or increased

risk of splashing, impervious or

flame-retardant antistatic

protective clothing should be

used.[1][5][8]

Glove selection should be

based on breakthrough time

and degradation resistance for

the specific chemical. Remove

gloves without touching the

outer surface and wash hands

thoroughly after handling.[6]

Respiratory Protection Respiratory protection is

necessary if exposure limits

are exceeded or if

dust/aerosols are generated

outside of a fume hood.

For nuisance dust exposure, a

P95 (US) or P1 (EU) particle

respirator may be used. For

higher-level protection or if

irritation is experienced, a full-

face respirator with appropriate

cartridges (e.g., OV/AG/P99

US or ABEK-P2 EU) is

recommended.[6] All
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respirators must be NIOSH

(US) or CEN (EU) approved.[6]

Operational Plan for Safe Handling
This step-by-step protocol ensures the safe handling of 2-(Aminooxy)ethanamine
dihydrochloride during routine laboratory procedures.

Workflow for Handling 2-(Aminooxy)ethanamine dihydrochloride
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Preparation

Handling

Post-Procedure

Disposal

1. Review SDS

2. Don Appropriate PPE

3. Prepare Designated
Work Area in Fume Hood

4. Weigh Solid Compound

5. Prepare Solution

6. Decontaminate Surfaces
and Equipment

7. Segregate Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

10. Store Waste in Labeled,
Sealed Container

11. Arrange for Professional
Waste Disposal
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Caption: A workflow diagram illustrating the key stages for the safe handling of 2-
(Aminooxy)ethanamine dihydrochloride, from preparation to disposal.

Step-by-Step Protocol:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

2-(Aminooxy)ethanamine dihydrochloride.[1][6]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Prepare Work Area: Ensure the chemical fume hood is operational. Cover the work surface

with absorbent, plastic-backed paper.

Weighing: Carefully weigh the solid chemical within the fume hood to prevent dust from

becoming airborne. Use a scoop or spatula; avoid creating dust clouds.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent with stirring

to control dissolution and prevent splashing.

Decontamination: After use, decontaminate all surfaces, glassware, and equipment that

came into contact with the chemical.

Waste Segregation: Collect all waste, including contaminated paper and pipette tips, in a

designated hazardous waste container.

Doff PPE: Remove PPE in the correct order to avoid self-contamination. Disposable items,

such as gloves, should be placed in the hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage: Store 2-(Aminooxy)ethanamine dihydrochloride in a tightly closed container in a

dry, cool, and well-ventilated place.[1]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance. Do not dispose of this chemical in the regular trash or down the drain.[6][9]
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Step-by-Step Disposal Protocol:

Waste Collection:

Solid Waste: Place unused solid 2-(Aminooxy)ethanamine dihydrochloride into a

designated, chemically resistant container with a secure lid.[9]

Liquid Waste: Collect solutions containing the chemical in a separate, compatible, and

clearly labeled hazardous waste container.[9]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-(Aminooxy)ethanamine dihydrochloride," and the approximate

quantity.[9]

Container Decontamination:

Empty containers that held the chemical must be triple-rinsed with a suitable solvent (e.g.,

water or an alcohol).[9]

Collect all rinsate and add it to the liquid hazardous waste container.[9]

After triple-rinsing, deface the original label on the container before disposing of it as

regular trash or recycling, in accordance with your institution's policies.[9]

Professional Disposal:

Store sealed and labeled hazardous waste containers in a designated satellite

accumulation area.

Contact a licensed professional waste disposal service to arrange for the collection and

disposal of the chemical waste.[6] Disposal may involve incineration in a chemical

incinerator equipped with an afterburner and scrubber.[6]

By following these procedures, researchers can safely handle 2-(Aminooxy)ethanamine
dihydrochloride, minimizing personal risk and ensuring the protection of the laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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